![molecular formula C4H4FN3O B144154 Flucytosine CAS No. 130256-61-0](/img/structure/B144154.png)
Flucytosine
Overview
Description
Flucytosine, also known as 5-fluorocytosine, is an antifungal medication used to treat serious fungal infections. It was first synthesized in 1957 and has been used clinically since the 1960s. This compound is a prodrug that is converted to 5-fluorouracil (5-FU) by fungal cytosine deaminase. 5-FU is then incorporated into fungal RNA and DNA, leading to inhibition of fungal protein synthesis and ultimately cell death.
Scientific Research Applications
Antifungal Therapy in Immunocompromised Patients
Flucytosine, an antifungal agent, is effective in combination with amphotericin B for treating invasive mycoses in immunocompromised patients, including those with cancer or aplastic anemia. It has shown a good safety profile and tolerability in this demographic, particularly when serum this compound levels are monitored (Francis & Walsh, 1992).
Pharmacology and Clinical Indications
This compound is synthesized as a compound with no intrinsic antifungal capacity. Upon uptake by fungal cells, it converts to 5-fluorouracil, inhibiting fungal RNA and DNA synthesis. It's commonly used in combination therapy for systemic mycoses like cryptococcosis, candidosis, and aspergillosis. This compound is also explored for cancer treatment and shows promising roles in combination with azole antifungals (Vermes, Guchelaar, & Dankert, 2000).
Resistance Mechanisms in Fungal Pathogens
Research on resistance mechanisms to this compound is crucial for effective antifungal therapy. Studies have identified genes conferring resistance to this compound in yeast models and have also observed the potential of arginine supplementation in reducing the inhibitory effects of this compound in certain fungal strains. This suggests a need for further exploration of resistance mechanisms for improved treatment strategies (Costa et al., 2015).
Antifungal Treatment Combinations
This compound, in combination with amphotericin B or newer antifungal agents, is effective against various fungal infections. Its use in combination has shown promise in reducing resistance development and improving therapeutic outcomes in conditions like Candida auris infections (Bidaud, Botterel, Chowdhary, & Dannaoui, 2019).
Novel Formulations for Improved Bioavailability
Recent research focuses on developing novel formulations of this compound for specific applications, such as in situ ophthalmic gels, to improve bioavailability and therapeutic efficacy. These formulations are being tested for sustained release and better treatment outcomes, especially in ophthalmic conditions (Manigauha & Yadav, 2022).
Mechanism of Action
Target of Action
Flucytosine, also known as 5-fluorocytosine (5-FC), is a synthetic antimycotic compound . The primary targets of this compound are susceptible strains of Candida and Cryptococcus .
Mode of Action
This compound enters the fungal cell via cytosine permease . Once inside the fungal cell, it is converted into 5-fluorouracil (5-FU) . This conversion is facilitated by the enzyme cytosine deaminase .
Biochemical Pathways
The 5-fluorouracil is further metabolized to intermediate metabolites that inhibit fungal RNA and DNA synthesis . This interference with both deoxyribonucleic acid (DNA) and protein synthesis is the key biochemical pathway affected by this compound .
Pharmacokinetics
This compound is well absorbed after oral administration, penetrates into body tissues well, and is excreted mainly by the kidneys . In renal failure, major dose adjustments have to be made . The most important drug interaction of this compound occurs with concomitant administration of this compound and nephrotoxic drugs, especially amphotericin B .
Result of Action
The result of this compound’s action is the unbalanced growth and death of the fungal organism . The 5-fluorouracil is extensively incorporated into fungal RNA and inhibits synthesis of both DNA and RNA .
Action Environment
The efficacy and stability of this compound can be influenced by environmental factors such as the presence of other drugs. For instance, the concomitant administration of this compound and nephrotoxic drugs, especially amphotericin B, can decrease the elimination of this compound and thus prolong its half-life .
Safety and Hazards
Flucytosine may cause serious side effects including slow heart rate, weak pulse, fainting, slow breathing, chest pain, confusion, hallucinations, a seizure, pale skin, easy bruising, unusual bleeding, sudden weakness or ill feeling, fever, chills, sore throat, mouth sores, red or swollen gums, trouble swallowing, problems with hearing, low potassium, kidney problems, or liver problems . It is contraindicated in patients with a known hypersensitivity to the drug . It is also classified as a reproductive toxicity, Category 1B, which means it may damage fertility or the unborn child .
Future Directions
Flucytosine has been combined with newer azole antifungal agents and it also plays an important role in a new approach to the treatment of cancer . The available new data may lead to improved dosing practices and a “rebirth” of this agent as a useful adjunct in the treatment of serious fungal infections .
Biochemical Analysis
Biochemical Properties
Flucytosine acts as an antifungal agent with in vitro and in vivo activity against Candida and Cryptococcus . It enters the fungal cell via cytosine permease . Once inside, this compound is metabolized to 5-fluorouracil within fungal organisms . The 5-fluorouracil is extensively incorporated into fungal RNA and inhibits the synthesis of both DNA and RNA .
Cellular Effects
This compound has a significant impact on various types of cells and cellular processes. It influences cell function by inhibiting the synthesis of DNA and RNA, leading to unbalanced growth and death of the fungal organism . This effect is particularly pronounced in Candida and Cryptococcus species .
Molecular Mechanism
The molecular mechanism of this compound involves its conversion to 5-fluorouracil within fungal organisms . This conversion is facilitated by the enzyme cytosine deaminase . The 5-fluorouracil is then incorporated into fungal RNA, inhibiting the synthesis of both DNA and RNA . This results in unbalanced growth and death of the fungal organism .
Temporal Effects in Laboratory Settings
This compound’s effects can change over time in laboratory settings. For instance, it has been observed that the cell wall of fungi exhibits higher resistance to lyticase upon exponential growth resumption in the presence of this compound . This suggests that cell wall remodeling occurs in response to this compound .
Dosage Effects in Animal Models
In animal models, the effects of this compound can vary with different dosages . For instance, toxic effects such as bone marrow suppression, loss of appetite, diarrhea, vomiting, and psychosis may be seen when serum levels are high .
Metabolic Pathways
This compound is involved in several metabolic pathways. After being taken up by susceptible fungal cells, it is converted into 5-fluorouracil, which is further converted to metabolites that inhibit fungal RNA and DNA synthesis .
Transport and Distribution
This compound is transported into fungal cells via cytosine permease . It is well absorbed after oral administration, penetrates into body tissues well, and is excreted mainly by the kidneys .
Subcellular Localization
The subcellular localization of this compound is primarily within the fungal cells where it is taken up . Once inside the cell, it is converted into 5-fluorouracil, which is then incorporated into fungal RNA .
properties
IUPAC Name |
6-amino-5-fluoro-1H-pyrimidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4FN3O/c5-2-1-7-4(9)8-3(2)6/h1H,(H3,6,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRECTZIEBJDKEO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=O)NC(=C1F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4FN3O | |
Record name | flucytosine | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Flucytosine | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3023059 | |
Record name | Flucytosine | |
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Molecular Weight |
129.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | Flucytosine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0015231 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Solubility |
>19.4 [ug/mL] (The mean of the results at pH 7.4), In water, 1.5 g/100 mL at 25 °C, Slightly soluble in alcohol; practically insoluble in chloroform, ether, 1 g in about 12 mL 0.1 N HCL, 1.92e+00 g/L | |
Record name | SID56424024 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Record name | Flucytosine | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB01099 | |
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Record name | Flucytosine | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/3082 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | Flucytosine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0015231 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Mechanism of Action |
Although the exact mode of action is unknown, it has been proposed that flucytosine acts directly on fungal organisms by competitive inhibition of purine and pyrimidine uptake and indirectly by intracellular metabolism to 5-fluorouracil. Flucytosine enters the fungal cell via cytosine permease; thus, flucytosine is metabolized to 5-fluorouracil within fungal organisms. The 5-fluorouracil is extensively incorporated into fungal RNA and inhibits synthesis of both DNA and RNA. The result is unbalanced growth and death of the fungal organism. It also appears to be an inhibitor of fungal thymidylate synthase., Flucytosine may be fungistatic or fungicidal in action depending on the concentration of the drug. Two possible mechanisms of action have been identified for flucytosine. Flucytosine appears to enter fungal cells via the action of fungal-specific cytosine permease. Inside the cell, flucytosine is converted into fluorouracil (5-FU) by cytosine deaminase and then after several intermediate steps is converted into 5-fluorouridine triphosphate (FUTP). FUTP is incorporated into fungal RNA and interferes with protein synthesis. Flucytosine also appears to be converted to 5-fluorodeoxyuridine monophosphate, which noncompetitively inhibits thymidylate synthetase and interferes with DNA synthesis. Flucytosine does not appear to have antineoplastic activity. | |
Record name | Flucytosine | |
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Record name | Flucytosine | |
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Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
White crystalline solid | |
CAS RN |
2022-85-7 | |
Record name | Flucytosine | |
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Record name | Flucytosine [USAN:USP:INN:BAN:JAN] | |
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Record name | Flucytosine | |
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Record name | Flucytosine | |
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Record name | Flucytosine | |
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Record name | Flucytosine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0015231 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
295-297 °C (dec), 296 °C | |
Record name | Flucytosine | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB01099 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
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Record name | Flucytosine | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/3082 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | Flucytosine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0015231 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
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